Cas no 1247719-28-3 (3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid)
1247719-28-3 structure
Product Name:3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid
CAS No:1247719-28-3
MF:C9H18N2O3
MW:202.250822544098
CID:2105925
Update Time:2023-08-03
3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[[2-(diethylamino)ethyl]amino]-3-oxoPropanoic acid
- 3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid
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- Inchi: 1S/C9H18N2O3/c1-3-11(4-2)6-5-10-8(12)7-9(13)14/h3-7H2,1-2H3,(H,10,12)(H,13,14)
- InChI Key: XOVZFSFGXZBPNC-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)O)NCCN(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 191
- Topological Polar Surface Area: 69.6
3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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